Cas no 1805924-57-5 (6-Cyano-3-(difluoromethyl)-4-fluoro-2-nitropyridine)
6-Cyano-3-(difluoromethyl)-4-fluoro-2-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Cyano-3-(difluoromethyl)-4-fluoro-2-nitropyridine
-
- Inchi: 1S/C7H2F3N3O2/c8-4-1-3(2-11)12-7(13(14)15)5(4)6(9)10/h1,6H
- InChI Key: OOTYFVDTBSBJEQ-UHFFFAOYSA-N
- SMILES: FC1C=C(C#N)N=C(C=1C(F)F)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 298
- XLogP3: 1.8
- Topological Polar Surface Area: 82.5
6-Cyano-3-(difluoromethyl)-4-fluoro-2-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029043809-1g |
6-Cyano-3-(difluoromethyl)-4-fluoro-2-nitropyridine |
1805924-57-5 | 97% | 1g |
$1,564.50 | 2022-04-01 |
6-Cyano-3-(difluoromethyl)-4-fluoro-2-nitropyridine Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 6-Cyano-3-(difluoromethyl)-4-fluoro-2-nitropyridine
Introduction to 6-Cyano-3-(difluoromethyl)-4-fluoro-2-nitropyridine (CAS No. 1805924-57-5)
6-Cyano-3-(difluoromethyl)-4-fluoro-2-nitropyridine (CAS No. 1805924-57-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its nitropyridine core structure functionalized with a cyano group, a difluoromethyl substituent, and a fluoro atom, exhibits unique chemical and biological properties that make it a valuable intermediate in the synthesis of novel therapeutic agents.
The structural features of 6-Cyano-3-(difluoromethyl)-4-fluoro-2-nitropyridine contribute to its remarkable reactivity and versatility. The presence of the cyano group at the 6-position introduces a site for further functionalization, while the difluoromethyl moiety enhances metabolic stability and binding affinity in biological targets. Additionally, the fluoro atom at the 4-position plays a crucial role in modulating pharmacokinetic properties, such as bioavailability and half-life. These attributes have positioned this compound as a key building block in the development of innovative drugs targeting various diseases.
In recent years, there has been a surge in research focusing on nitropyridine derivatives due to their potential applications in oncology, anti-inflammatory, and antiviral therapies. The compound 6-Cyano-3-(difluoromethyl)-4-fluoro-2-nitropyridine has been extensively studied for its ability to interact with biological macromolecules such as enzymes and receptors. Its unique electronic distribution, influenced by the electron-withdrawing nature of the cyano and nitro groups, facilitates strong binding interactions with target proteins, making it an attractive scaffold for drug design.
The pharmaceutical industry has leveraged this compound to develop novel inhibitors and agonists with high selectivity and efficacy. For instance, researchers have explored its derivatives as potential candidates for treating chronic inflammatory disorders by modulating key signaling pathways. The incorporation of the difluoromethyl group has been particularly noteworthy, as it has been shown to improve drug-like properties such as lipophilicity and resistance to metabolic degradation. Furthermore, the fluoro-substituted pyridine ring enhances binding affinity to biological targets, leading to more potent therapeutic outcomes.
The synthetic pathways for 6-Cyano-3-(difluoromethyl)-4-fluoro-2-nitropyridine are intricate but well-documented in the literature. Advanced synthetic techniques, including multi-step organic transformations and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methodologies highlight the compound's significance in industrial-scale drug production and academic research.
Ongoing studies are further elucidating the mechanistic aspects of how 6-Cyano-3-(difluoromethyl)-4-fluoro-2-nitropyridine interacts with biological systems. Computational modeling and experimental techniques such as X-ray crystallography have provided insights into its binding modes with therapeutic targets. These findings are crucial for optimizing drug candidates and reducing off-target effects.
The future prospects of this compound are promising, with emerging research indicating its potential in next-generation therapeutics. Innovations in medicinal chemistry are driving efforts to expand its applications beyond traditional drug targets. By integrating machine learning algorithms for virtual screening and high-throughput synthesis, researchers aim to accelerate the discovery of novel derivatives with enhanced pharmacological profiles.
In conclusion, 6-Cyano-3-(difluoromethyl)-4-fluoro-2-nitropyridine (CAS No. 1805924-57-5) represents a cornerstone in modern pharmaceutical development. Its unique structural attributes and functional versatility make it an indispensable tool for chemists and biologists striving to develop cutting-edge therapeutics. As research continues to uncover new applications for this compound, its importance in addressing global health challenges is set to grow exponentially.
1805924-57-5 (6-Cyano-3-(difluoromethyl)-4-fluoro-2-nitropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)